3-Nitro-N-(2-pyridin-2-ylethyl)pyridin-2-amine 3-Nitro-N-(2-pyridin-2-ylethyl)pyridin-2-amine
Brand Name: Vulcanchem
CAS No.: 666698-08-4
VCID: VC0495245
InChI: InChI=1S/C12H12N4O2/c17-16(18)11-5-3-8-14-12(11)15-9-6-10-4-1-2-7-13-10/h1-5,7-8H,6,9H2,(H,14,15)
SMILES: C1=CC=NC(=C1)CCNC2=C(C=CC=N2)[N+](=O)[O-]
Molecular Formula: C12H12N4O2
Molecular Weight: 244.25g/mol

3-Nitro-N-(2-pyridin-2-ylethyl)pyridin-2-amine

CAS No.: 666698-08-4

Main Products

VCID: VC0495245

Molecular Formula: C12H12N4O2

Molecular Weight: 244.25g/mol

3-Nitro-N-(2-pyridin-2-ylethyl)pyridin-2-amine - 666698-08-4

CAS No. 666698-08-4
Product Name 3-Nitro-N-(2-pyridin-2-ylethyl)pyridin-2-amine
Molecular Formula C12H12N4O2
Molecular Weight 244.25g/mol
IUPAC Name 3-nitro-N-(2-pyridin-2-ylethyl)pyridin-2-amine
Standard InChI InChI=1S/C12H12N4O2/c17-16(18)11-5-3-8-14-12(11)15-9-6-10-4-1-2-7-13-10/h1-5,7-8H,6,9H2,(H,14,15)
Standard InChIKey RZKQTEUJVPKLDG-UHFFFAOYSA-N
SMILES C1=CC=NC(=C1)CCNC2=C(C=CC=N2)[N+](=O)[O-]
Canonical SMILES C1=CC=NC(=C1)CCNC2=C(C=CC=N2)[N+](=O)[O-]
PubChem Compound 2804769
Last Modified Nov 11 2021
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